Cas no 1461750-35-5 (5-Chloro-2-(2,3-dimethoxy-phenyl)-1H-benzoimidazole)
5-Chloro-2-(2,3-dimethoxy-phenyl)-1H-benzoimidazole Chemical and Physical Properties
Names and Identifiers
-
- 5-Chloro-2-(2,3-dimethoxy-phenyl)-1H-benzoimidazole
- 1H-Benzimidazole, 6-chloro-2-(2,3-dimethoxyphenyl)-
-
- Inchi: 1S/C15H13ClN2O2/c1-19-13-5-3-4-10(14(13)20-2)15-17-11-7-6-9(16)8-12(11)18-15/h3-8H,1-2H3,(H,17,18)
- InChI Key: VNQPNOGKRDDEFV-UHFFFAOYSA-N
- SMILES: C1(C2=CC=CC(OC)=C2OC)NC2=CC(Cl)=CC=C2N=1
Computed Properties
- Exact Mass: 288.067
- Monoisotopic Mass: 288.067
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 331
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 47.1A^2
5-Chloro-2-(2,3-dimethoxy-phenyl)-1H-benzoimidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM505609-1g |
5-Chloro-2-(2,3-dimethoxyphenyl)-1H-benzo[d]imidazole |
1461750-35-5 | 97% | 1g |
$446 | 2023-02-02 |
5-Chloro-2-(2,3-dimethoxy-phenyl)-1H-benzoimidazole Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 5-Chloro-2-(2,3-dimethoxy-phenyl)-1H-benzoimidazole
Introduction to 5-Chloro-2-(2,3-dimethoxy-phenyl)-1H-benzoimidazole (CAS No. 1461750-35-5)
5-Chloro-2-(2,3-dimethoxy-phenyl)-1H-benzoimidazole (CAS No. 1461750-35-5) is a significant compound in the realm of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This benzoimidazole derivative, characterized by its chloro and dimethoxy substituents, presents a promising scaffold for the development of novel therapeutic agents. The compound’s molecular structure, featuring a benzene ring fused with an imidazole moiety, provides a rich platform for further chemical modifications and biological evaluations.
The chemical properties of 5-Chloro-2-(2,3-dimethoxy-phenyl)-1H-benzoimidazole make it an intriguing candidate for various pharmacological applications. The presence of the chloro group at the 5-position and the dimethoxy groups at the 2 and 3 positions of the phenyl ring introduces specific electronic and steric effects that can modulate its interactions with biological targets. These features are particularly valuable in drug design, where precise control over molecular interactions is crucial for achieving high efficacy and selectivity.
In recent years, there has been a surge in research focused on benzoimidazole derivatives due to their demonstrated potential in addressing a wide range of diseases. 5-Chloro-2-(2,3-dimethoxy-phenyl)-1H-benzoimidazole has been extensively studied for its potential role in inhibiting various enzymes and receptors involved in inflammatory and metabolic pathways. Its structural similarity to known bioactive molecules suggests that it may exhibit comparable pharmacological effects while offering additional advantages such as improved solubility or reduced toxicity.
One of the most compelling aspects of 5-Chloro-2-(2,3-dimethoxy-phenyl)-1H-benzoimidazole is its versatility in chemical synthesis. The compound can be readily modified through various functional group transformations, allowing researchers to explore diverse structural analogs. These modifications can be tailored to enhance specific pharmacological properties, such as binding affinity or metabolic stability. The ability to fine-tune the molecular structure makes this compound an invaluable tool for medicinal chemists seeking to develop next-generation therapeutics.
The pharmacological profile of 5-Chloro-2-(2,3-dimethoxy-phenyl)-1H-benzoimidazole has been the subject of numerous preclinical studies. Initial findings indicate that this compound exhibits potent activity against several disease-related targets. For instance, it has shown promise in inhibiting enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its ability to modulate receptor activity has been explored in contexts ranging from neurodegenerative diseases to cancer.
Recent advancements in computational chemistry have further enhanced the understanding of how 5-Chloro-2-(2,3-dimethoxy-phenyl)-1H-benzoimidazole interacts with biological targets. Molecular docking studies have revealed that this compound can bind effectively to several protein receptors with high affinity. These insights have guided the design of more refined derivatives with improved binding properties. The integration of computational methods with experimental validation has accelerated the discovery process, making compounds like 5-Chloro-2-(2,3-dimethoxy-phenyl)-1H-benzoimidazole more attractive for drug development.
The synthesis of 5-Chloro-2-(2,3-dimethoxy-phenyl)-1H-benzoimidazole involves a series of well-established organic reactions that highlight its synthetic accessibility. Key steps include the condensation of appropriately substituted phenols with formamidine acetate under basic conditions to form the benzoimidazole core. Subsequent functionalization with chlorinating agents and methylation reagents yields the desired product. This synthetic route is efficient and scalable, making it suitable for both academic research and industrial applications.
The safety profile of 5-Chloro-2-(2,3-dimethoxy-phenyl)-1H-benzoimidazole is another critical consideration in its development as a therapeutic agent. Preliminary toxicology studies have indicated that this compound is well-tolerated at relevant doses, suggesting a favorable safety margin. However, further extensive testing is necessary to fully characterize its adverse effect profile before clinical trials can be initiated. These studies are essential for ensuring that any potential therapeutic benefits are realized without compromising patient safety.
The future prospects for 5-Chloro-2-(2,3-dimethoxy-phenyl)-1H-benzoimidazole are bright given its promising pharmacological properties and synthetic accessibility. Ongoing research aims to explore its potential in treating various diseases by targeting key pathological pathways. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to novel treatments that address unmet medical needs.
In conclusion,5-Chloro-2-(2,3-dimethoxy-phenyl)-1H-benzoimidazole (CAS No. 1461750-35-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features offer a rich foundation for developing new therapeutic agents with broad applications in medicine. As research continues to uncover its full potential,this compound is poised to play a crucial role in addressing some of today’s most pressing health challenges.
1461750-35-5 (5-Chloro-2-(2,3-dimethoxy-phenyl)-1H-benzoimidazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)